Cas no 6531-04-0 (6-chloropyridazine-3-carbonyl chloride)

• Product Name: 6-chloropyridazine-3-carbonyl chloride
• CAS No: 6531-04-0
• MF: C₅H₂Cl₂N₂O
• MW: 176.988178730011
• MDL: MFCD09991889
• CID: 829723
• PubChem ID: 21781185
• Update Time: 2025-10-28

6-chloropyridazine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-chloropyridazine-3-carbonyl chloride
• LogP
• 3-chloropyridazine-6-carbonyl chloride
• 5-chloropyrazine-2-carboxylic acid,chloride
• 6-CHLOROPYRAZINE-3-CARBOXYLIC ACID CHLORIDE

• MDL： MFCD09991889
• Inchi： 1S/C5H2Cl2N2O/c6-4-2-1-3(5(7)10)8-9-4/h1-2H
• InChI Key： PYLMMZSGQZYUIL-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)Cl)N=N1

Computed Properties

• Exact Mass: 175.95456
• Monoisotopic Mass: 175.9544181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 42.8Ų

Experimental Properties

• PSA: 42.85

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on 6-chloropyridazine-3-carbonyl chloride

Introduction to 6-Chloropyridazine-3-Carbonyl Chloride (CAS No. 6531-04-0)

6-Chloropyridazine-3-carbonyl chloride (CAS No. 6531-04-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 6-chloro-3-pyridazinoyl chloride, is a key intermediate in the synthesis of various biologically active molecules and pharmaceuticals. Its unique chemical structure and reactivity make it an essential building block in the development of novel therapeutic agents.

The molecular formula of 6-chloropyridazine-3-carbonyl chloride is C₅H₂ClN₂O, and its molecular weight is approximately 155.53 g/mol. The compound features a pyridazine ring with a chlorine substituent at the 6-position and a carbonyl chloride group at the 3-position. This combination of functional groups imparts unique chemical properties that are highly valuable in synthetic chemistry.

In recent years, the study of 6-chloropyridazine-3-carbonyl chloride has been driven by its potential applications in drug discovery and development. Researchers have explored its use as a precursor in the synthesis of compounds with diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of a series of 6-chloropyridazine derivatives with potent anti-inflammatory effects, highlighting the compound's versatility and potential therapeutic value.

The reactivity of 6-chloropyridazine-3-carbonyl chloride is primarily attributed to its carbonyl chloride group, which readily undergoes nucleophilic acyl substitution reactions. This property makes it an excellent reagent for forming amide bonds, ester bonds, and other functional groups that are crucial in the design of complex organic molecules. Additionally, the chlorine substituent on the pyridazine ring can be readily replaced through various substitution reactions, further expanding its utility in synthetic pathways.

In the context of pharmaceutical research, 6-chloropyridazine-3-carbonyl chloride has been utilized in the development of novel drug candidates targeting various diseases. For example, a recent study published in the European Journal of Medicinal Chemistry demonstrated the synthesis and biological evaluation of a series of 6-chloropyridazine derivatives as potential anticancer agents. The results showed that these compounds exhibited significant cytotoxic activity against several cancer cell lines, suggesting their potential as lead compounds for further drug development.

The synthetic accessibility and chemical stability of 6-chloropyridazine-3-carbonyl chloride also contribute to its widespread use in laboratory settings. Researchers can easily handle and store this compound under standard conditions, making it a reliable choice for synthetic protocols. Moreover, its low toxicity and environmental impact make it a preferred reagent in both academic and industrial laboratories.

In conclusion, 6-chloropyridazine-3-carbonyl chloride (CAS No. 6531-04-0) is a valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and reactivity make it an essential tool for synthesizing biologically active molecules with diverse therapeutic potentials. As ongoing research continues to uncover new applications and derivatives, the importance of this compound is likely to grow further in the coming years.